Cas no 59098-85-0 (Benzenamine,2-chloro-N-[[2-(4-methoxyphenyl)-2H-1,2,3-triazol-4-yl]methylene]-)

• Product name: Benzenamine,2-chloro-N-[[2-(4-methoxyphenyl)-2H-1,2,3-triazol-4-yl]methylene]-
• CAS No: 59098-85-0
• MF: C₁₆H₁₃ClN₄O
• MW: 312.753621816635
• CID: 339845

Benzenamine,2-chloro-N-[[2-(4-methoxyphenyl)-2H-1,2,3-triazol-4-yl]methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-chloro-N-[[2-(4-methoxyphenyl)-2H-1,2,3-triazol-4-yl]methylene]-
• Benzenamine, 2-chloro-N-[[2-(4-methoxyphenyl)-2H-1,2,3-triazol-4-yl]methylene]-

• Inchi： 1S/C16H13ClN4O/c1-22-14-8-6-13(7-9-14)21-19-11-12(20-21)10-18-16-5-3-2-4-15(16)17/h2-11H,1H3
• InChI Key： ZRXJQUKATSTHNQ-UHFFFAOYSA-N
• SMILES： C1(N=CC2C=NN(C3=CC=C(OC)C=C3)N=2)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 312.07799

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 106.0-106.5 °C(Solv: ethanol (64-17-5))
• Boiling Point: 530.3±60.0 °C(Predicted)
• PSA: 52.3
• pka: 1.42±0.50(Predicted)